1-(1-(6-(2-Chlorophenyl)pyridazin-3-yl)piperidin-4-yl)-3-(furan-2-ylmethyl)urea

• IUPAC Name: 1-[1-[6-(2-chlorophenyl)pyridazin-3-yl]piperidin-4-yl]-3-(furan-2-ylmethyl)urea
• InChI: InChI=1S/C21H22ClN5O2/c22-18-6-2-1-5-17(18)19-7-8-20(26-25-19)27-11-9-15(10-12-27)24-21(28)23-14-16-4-3-13-29-16/h1-8,13,15H,9-12,14H2,(H2,23,24,28)
• InChI Key: CZRRBNAVQYOUON-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1NC(=O)NCC2=CC=CO2)C3=NN=C(C=C3)C4=CC=CC=C4Cl
• Molecular Formula: C21H22ClN5O2
• Molecular Weight: 411.9 g/mol
• CAS No.: 1396765-12-0

Description

1-(1-(6-(2-Chlorophenyl)pyridazin-3-yl)piperidin-4-yl)-3-(furan-2-ylmethyl)urea is a useful research compound. Its molecular formula is C21H22ClN5O2 and its molecular weight is 411.89. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Electronic and Optical Properties

A computational study on a chalcone derivative, which shares structural similarities with the compound , revealed significant electronic and optical properties. The material demonstrated potential applications in nonlinear optics due to its high second and third harmonic generation values, suggesting its suitability for optoelectronic device fabrication (Shkir et al., 2018).

Anticancer Activity

Research on 1-aryl-3-[4-(pyridin-2-ylmethoxy)phenyl]urea derivatives, which are structurally related, showed significant antiproliferative effects against various cancer cell lines. The study identified these compounds as potential BRAF inhibitors, highlighting their promise as anticancer agents (Feng et al., 2020).

Analgesic and Antiparkinsonian Activities

A series of substituted pyridine derivatives, prepared from a related starting compound, demonstrated good analgesic and antiparkinsonian activities. These findings suggest that structurally related compounds could have potential therapeutic applications in treating pain and Parkinson's disease (Amr et al., 2008).

Corrosion Inhibition

Mannich bases derived from urea, similar in function to the compound , have been studied for their corrosion inhibition effects on mild steel surfaces in acidic environments. These compounds demonstrated high efficiency in preventing corrosion, indicating their potential as cost-effective corrosion inhibitors (Jeeva et al., 2015).

Molecular Docking and In Vitro Screening

Novel pyridine and fused pyridine derivatives, related in structure, have been synthesized and evaluated for their antimicrobial and antioxidant activities. These compounds underwent molecular docking screenings, showing moderate to good binding energies, suggesting their potential as candidates for further pharmacological studies (Flefel et al., 2018).